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Compound of Interest
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Cat. No.: B15605873 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

NTRC 0066-0 is a highly selective and potent inhibitor of threonine tyrosine kinase (TTK), also

known as monopolar spindle 1 (Mps1).[1][2][3] TTK is a critical component of the spindle

assembly checkpoint, a crucial cellular mechanism that ensures proper chromosome

segregation during mitosis.[4][5] Inhibition of TTK by NTRC 0066-0 leads to chromosome

missegregation and subsequent cell death in cancer cells, making it a promising therapeutic

agent for various cancers, including triple-negative breast cancer (TNBC).[2][4][6] This

document provides detailed protocols for the preparation of NTRC 0066-0 stock solutions for in

vitro and in vivo research applications.

Physicochemical Properties

A clear understanding of the physicochemical properties of NTRC 0066-0 is essential for

accurate stock solution preparation and handling.
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Property Value Reference

Molecular Formula C₃₃H₃₉N₇O₂ [1][3]

Molecular Weight 565.71 g/mol [1][3]

Appearance White to yellow solid [1]

Purity ≥95% [7]

CAS Number 1817791-73-3 [1][3]

Experimental Protocols
Materials and Equipment

NTRC 0066-0 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath or heat block capable of reaching 60°C

Ultrasonic bath

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM NTRC 0066-0 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for serial dilutions in cell-based assays.
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Pre-warm the DMSO: Warm the required volume of DMSO to 60°C. Note that hygroscopic

DMSO can significantly impact solubility, so it is crucial to use a newly opened bottle.[1]

Weigh the NTRC 0066-0: Accurately weigh the desired amount of NTRC 0066-0 powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 5.657 mg of NTRC 0066-0.

Dissolve the Compound:

Add the weighed NTRC 0066-0 powder to a sterile microcentrifuge tube.

Add the pre-warmed DMSO to the tube.

Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

Apply Sonication and Heat:

Place the tube in an ultrasonic bath for 10-15 minutes.

Incubate the solution at 60°C in a water bath or heat block, with intermittent vortexing, until

the solid is completely dissolved.[1][3] Visually inspect the solution to ensure no

particulates are present.

Sterilization (Optional): If required for your specific application (e.g., cell culture), filter the

stock solution through a 0.22 µm syringe filter into a new sterile tube. This step should be

performed quickly to avoid precipitation.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1][8]

Stock Solution Preparation Table

The following table provides the required mass of NTRC 0066-0 and volume of DMSO to

prepare stock solutions at various common concentrations.[1][3]
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Desired
Concentration
(mM)

Mass for 1 mL (mg) Mass for 5 mL (mg)
Mass for 10 mL
(mg)

1 0.566 2.829 5.657

5 2.829 14.143 28.285

10 5.657 28.285 56.571

20 11.314 56.571 113.142

36.82 (Max Solubility) 20.830 104.150 208.300

Note: The maximum solubility in DMSO is approximately 20.83 mg/mL (36.82 mM).[1][3] It is

recommended to work with concentrations at or below this limit to ensure complete dissolution.

Visualizations
Experimental Workflow for NTRC 0066-0 Stock Solution Preparation
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Caption: Workflow for preparing NTRC 0066-0 stock solution.
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Caption: NTRC 0066-0 inhibits TTK, leading to mitotic errors.
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Disclaimer: This protocol is intended for research use only by qualified personnel. Appropriate

safety precautions should be taken when handling chemical reagents. It is recommended to

consult the manufacturer's safety data sheet (SDS) for NTRC 0066-0 before use. The provided

storage conditions are based on available data, and stability may vary depending on specific

laboratory conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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